N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-(4-methoxyphenyl)-3-nitrobenzamide
Description
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-(4-methoxyphenyl)-3-nitrobenzamide, also known as HMN-214, is a small molecule inhibitor that has shown potential in the treatment of cancer.
Scientific Research Applications
Medicine and Healthcare
AKOS003650035 has several potential applications in medicine and healthcare:
a. Anticancer Properties: Research suggests that AKOS003650035 exhibits anticancer properties. It may interfere with cancer cell growth and proliferation, making it a candidate for targeted therapies against specific types of cancer .
b. Anti-Inflammatory Effects: The compound’s nitrobenzamide moiety could contribute to anti-inflammatory effects. Understanding its mechanism of action may lead to novel anti-inflammatory drugs .
c. Neuroprotection: Given its quinoline and methoxyphenyl components, AKOS003650035 might have neuroprotective properties. Researchers are exploring its potential in treating neurodegenerative diseases .
Chemical Synthesis and Organic Chemistry
AKOS003650035’s unique structure makes it interesting for synthetic chemists:
a. Synthetic Building Block: The compound’s diverse functional groups (nitro, hydroxy, and methoxy) make it valuable as a building block in organic synthesis. Chemists can modify these groups to create new molecules .
b. Catalysis: Researchers are investigating whether AKOS003650035 can serve as a catalyst in specific reactions. Its quinoline ring system may play a role in catalytic processes .
Materials Science and Nanotechnology
AKOS003650035’s properties extend to materials science:
a. Luminescent Materials: The quinoline moiety contributes to the compound’s luminescent properties. Scientists are exploring its use in optoelectronic devices, such as OLEDs and sensors .
b. Nanoparticle Functionalization: By attaching AKOS003650035 to nanoparticles, researchers can create functionalized nanomaterials for drug delivery, imaging, or other applications .
properties
IUPAC Name |
N-(4-methoxyphenyl)-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]-3-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N3O5/c1-16-6-11-23-18(12-16)13-19(24(29)26-23)15-27(20-7-9-22(33-2)10-8-20)25(30)17-4-3-5-21(14-17)28(31)32/h3-14H,15H2,1-2H3,(H,26,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRZAXSKNFQMUNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=O)C(=C2)CN(C3=CC=C(C=C3)OC)C(=O)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
